Cas no 191328-15-1 (4-(3-fluorophenyl)methyl-4-methoxypiperidine)

• Product Name: 4-(3-fluorophenyl)methyl-4-methoxypiperidine
• CAS No: 191328-15-1
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6107667
• PubChem ID: 18794755
• Update Time: 2025-07-24

4-(3-fluorophenyl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)methyl-4-methoxypiperidine
• EN300-1813524
• 191328-15-1
• 4-[(3-fluorophenyl)methyl]-4-methoxypiperidine
• SCHEMBL8118413

• Inchi： 1S/C13H18FNO/c1-16-13(5-7-15-8-6-13)10-11-3-2-4-12(14)9-11/h2-4,9,15H,5-8,10H2,1H3
• InChI Key： NMMFEAJCITWXJF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1(CCNCC1)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(3-fluorophenyl)methyl-4-methoxypiperidine

Comprehensive Overview of 4-(3-fluorophenyl)methyl-4-methoxypiperidine (CAS No. 191328-15-1)

4-(3-fluorophenyl)methyl-4-methoxypiperidine (CAS No. 191328-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its fluorophenyl and methoxy functional groups, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for fluorinated compounds like 4-(3-fluorophenyl)methyl-4-methoxypiperidine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability and binding affinity, making such compounds valuable in the design of central nervous system (CNS) therapeutics. The methoxy group further contributes to solubility and pharmacokinetic profiles, addressing common challenges in drug formulation.

One of the most frequently searched questions about CAS No. 191328-15-1 revolves around its synthetic routes. The compound is typically synthesized via multi-step organic reactions, including nucleophilic substitution and reductive amination, with yields optimized through advanced catalytic methods. Environmental and cost-effective synthesis techniques are also a hot topic, aligning with the global push for green chemistry.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that 4-(3-fluorophenyl)methyl-4-methoxypiperidine may interact with neurotransmitter receptors, though further in vivo and in vitro validation is required. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular structures are critical.

From an industrial perspective, 191328-15-1 is often discussed in the context of high-value intermediates. Its incorporation into complex molecules can streamline the production of active pharmaceutical ingredients (APIs), reducing time and resource expenditure. Companies are increasingly patenting derivatives of this compound, highlighting its commercial viability.

Quality control and analytical characterization of 4-(3-fluorophenyl)methyl-4-methoxypiperidine are also critical. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, addressing regulatory requirements for pharmaceutical use. Researchers often search for standardized protocols to minimize batch-to-batch variability.

In summary, CAS No. 191328-15-1 represents a promising scaffold in modern chemistry and drug discovery. Its combination of fluorine and piperidine moieties offers a balance of stability and reactivity, making it a focal point for innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic development and material engineering.